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Compound of Interest

Compound Name: Celangulin

Cat. No.: B12372197

Introduction

Celangulin is a botanical insecticide derived from the root bark of Celastrus angulatus. It is a
sesquiterpenoid with a dihydroagarofuran skeleton that exhibits multiple modes of action
against various agricultural pests, primarily Lepidoptera larvae.[1][2] Its mechanisms include
stomach poison, antifeedant, and contact killing effects. Notably, Celangulin V, a major active
component, is believed to target the V-ATPase H subunit in the midgut cells of insects,
disrupting ion transport and causing cell death.[2][3][4] This multi-faceted action, combined with
its low toxicity to non-target organisms and lack of induced resistance, makes Celangulin a
promising candidate for Integrated Pest Management (IPM) programs.[5]

These application notes provide a comprehensive framework for designing and executing
robust field trials to evaluate the efficacy, optimal usage, and environmental impact of
Celangulin-based insecticide formulations.

Core Objectives of Field Trials
The primary goals of Celangulin field trials are to:

o Determine Efficacy: Quantify the dose-dependent efficacy of Celangulin in controlling target
pest populations under real-world agricultural conditions.

o Establish Optimal Application Parameters: Define the most effective application rates,
frequencies, and timings relative to crop stage and pest lifecycle.
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o Assess Crop Phytotoxicity: Evaluate any potential adverse effects of Celangulin application
on the target crop's health, growth, and yield.

o Evaluate Non-Target Organism (NTO) Impact: Monitor the effects on beneficial insects (e.g.,
pollinators, predators) and other non-target species.

» Resistance Management Data: Collect baseline data to support resistance management
strategies, leveraging Celangulin's unique mode of action.

Experimental Designh and Logic

A Randomized Complete Block Design (RCBD) is recommended to minimize the effects of field
variability (e.g., soil gradients, moisture levels).[6] This design ensures that each treatment is
tested across all variations within the trial site.

Treatment Groups

The trial should include a range of treatments to provide a comprehensive evaluation:

e T1-T3 (Celangulin Test Concentrations): At least three concentrations of the Celangulin
formulation (e.g., 0.5X, 1X, 2X of the proposed label rate).

e T4 (Positive Control): A currently registered and effective commercial insecticide for the
target pest.

e T5 (Negative Control): An untreated group, which may be sprayed with water and the
formulation's adjuvant/surfactant only.

Trial Layout

» Replication: Each treatment should be replicated a minimum of four times.

¢ Plot Size: Minimum plot size should be 20 m2, with larger plots (e.g., 40 m?) preferred to
reduce edge effects.

o Data Rows: Data should be collected from the central rows of each plot to avoid spray drift
effects from adjacent plots.
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A diagram illustrating the RCBD logic is provided below.
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Caption: Logical flow of a Randomized Complete Block Design.

Experimental Protocols

Adherence to standardized protocols is critical for generating reliable and reproducible data.[7]
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Protocol: Site Selection and Preparation

» Site History: Select a site with a known history of infestation by the target pest(s) (e.g.,
Diamondback moth, Cabbage worm). Ensure no systemic pesticides with residual activity
against the target pest have been used in the current growing season.

o Buffer Zones: Establish buffer zones around the entire trial area to minimize external
influences and spray drift.

o Plot Marking: Clearly mark the corners of each plot with durable stakes and labels indicating
the Block and Treatment number.

o Baseline Sampling: Before the first application, conduct a pre-treatment count of the target
pest population in each plot to establish a baseline.

Protocol: Formulation and Application

e Preparation: Prepare the Celangulin spray solutions on the day of application. If Celangulin
is insoluble in water, use appropriate solvents like aromatic hydrocarbons or ethyl acetate,
followed by dilution with a surfactant/water mixture.

e Equipment Calibration: Calibrate all spray equipment (e.g., backpack sprayer) to ensure a
consistent and accurate application rate across all plots.

» Application Method: Apply as a foliar spray, ensuring thorough coverage of all plant surfaces.
The application should be conducted during periods of low wind to prevent drift.

e Timing: The timing of the first application should be based on established pest action
thresholds. Subsequent applications should follow a predetermined schedule based on the
product's expected residual activity.

The general workflow for the field trial is outlined in the diagram below.
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Caption: General experimental workflow for Celangulin field trials.
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Protocol: Efficacy Data Collection

e Pest Counts: Count the number of live target pests (e.g., larvae) on a random sample of 10-
20 plants from the data rows of each plot.

e Assessment Timing: Conduct counts before application (Day 0) and at specified intervals
post-application (e.g., 3, 7, and 14 days).

o Damage Assessment: Rate crop damage using a standardized scoring system (e.g., 1-5
scale, where 1 = no damage and 5 = severe damage).

» Mortality Calculation: Calculate the percent mortality for each treatment, correcting for
natural mortality in the untreated control using Abbott's formula: Corrected % =[1-(nin T
after treatment / n in Co after treatment)] x 100 (Where T = Treated, Co = Control)

Protocol: Yield and Phytotoxicity Assessment

» Phytotoxicity: Visually inspect plants for any signs of phytotoxicity (e.g., leaf burn,
discoloration, stunting) at each data collection interval. Use a 0-10 rating scale (O = no injury,
10 = plant death).

 Yield Data: At crop maturity, harvest the marketable portion of the crop from the data rows of
each plot. Measure total weight and assess quality based on standard market grades.

Data Presentation

All quantitative data should be organized into clear, concise tables for analysis and reporting.

Table 1: Example - Mean Pest Density (Larvae/Plant) Post-Application
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Pre-

Rate (g 14 Days
Treatment Treatment 3 Days Post 7 Days Post

A.l./ha) Post

(Day 0)

Celangulin

50 15.2 6.8 8.1 9.5
(0.5X)
Celangulin

100 14.9 2.1 35 5.2
(1X)
Celangulin

200 15.5 0.8 1.2 2.1
(2X)
Positive

Label Rate 15.1 15 2.2 4.8
Control

| Negative Control | N/A|14.8|14.5|15.9|17.3 |
Table 2: Example - Corrected Pest Mortality and Crop Yield
Final . .
Marketable Phytotoxicity
Treatment Rate (g A.l./lha) Corrected .
. Yield (tons/ha)  Score (0-10)
Mortality (%)
Celangulin
50 44.5% 22.1 0

(0.5X)
Celangulin (1X) 100 69.9% 25.8 0
Celangulin (2X) 200 87.9% 26.1 0.5
Positive Control Label Rate 72.3% 24.9 0

| Negative Control | N/A| 0% | 15.4 |0 |

Proposed Signaling Pathway Visualization

Celangulin V disrupts insect midgut function by targeting V-ATPase, which is crucial for

maintaining the electrochemical gradient across the cell membrane.[3] This action is distinct

from many synthetic insecticides and is a key attribute for development.
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Proposed Insecticidal Action of Celangulin V

Celangulin V

V-ATPase
(H Subunit)

Inhibition

Proton Pump Failure

Y

Loss of Apical Membrane
Electrochemical Gradient

/

Intracellular pH
Imbalance

Y

Cell Swelling &
Lysis

Midgut Epithelial

Cell Death

Click to download full resolution via product page

Caption: Proposed mechanism of Celangulin V on insect midgut cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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